Cas no 1314724-12-3 (2-(4-bromo-2-nitrophenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-bromo-2-nitrophenyl)-2-methylpropanenitrile
• CAS No: 1314724-12-3
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 5998013
• PubChem ID: 165858456
• Update Time: 2025-10-29

2-(4-bromo-2-nitrophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-nitrophenyl)-2-methylpropanenitrile
• 1314724-12-3
• EN300-1915630

• Inchi： 1S/C10H9BrN2O2/c1-10(2,6-12)8-4-3-7(11)5-9(8)13(14)15/h3-5H,1-2H3
• InChI Key： IPMNDYUSNRSCHC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C(C#N)(C)C

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(4-bromo-2-nitrophenyl)-2-methylpropanenitrile

Professional Introduction to 2-(4-bromo-2-nitrophenyl)-2-methylpropanenitrile (CAS No. 1314724-12-3)

2-(4-bromo-2-nitrophenyl)-2-methylpropanenitrile, a compound with the chemical identifier CAS No. 1314724-12-3, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural arrangement of a nitrile group, a methyl-substituted propanenitrile backbone, and an aromatic ring substituted with both bromine and nitro functional groups, presents a rich framework for synthetic exploration and potential applications in medicinal chemistry.

The structural composition of 2-(4-bromo-2-nitrophenyl)-2-methylpropanenitrile makes it an intriguing candidate for further investigation. The presence of both bromine and nitro substituents on the aromatic ring suggests potential reactivity that could be exploited in various synthetic pathways. Additionally, the nitrile group and the methyl-substituted aliphatic chain introduce further versatility in chemical transformations, allowing for diverse modifications that could tailor the compound's properties for specific applications.

In recent years, there has been growing interest in developing novel compounds with tailored electronic and steric properties for use in pharmaceuticals, agrochemicals, and materials science. The combination of electron-withdrawing nitro and electron-donating methyl groups in 2-(4-bromo-2-nitrophenyl)-2-methylpropanenitrile creates a unique electronic environment that could be exploited in designing molecules with specific biological activities. This balance of functional groups makes it a promising scaffold for further derivatization and exploration.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The nitrile group, for instance, can undergo various reactions such as hydrolysis to form carboxylic acids or reduction to form amides, while the aromatic ring can be further functionalized through electrophilic or nucleophilic aromatic substitution reactions. The methyl-substituted propanenitrile backbone also offers opportunities for modifications that could influence the compound's solubility, bioavailability, and other physicochemical properties.

Recent studies have highlighted the importance of structurally diverse compounds in drug discovery efforts. Compounds like 2-(4-bromo-2-nitrophenyl)-2-methylpropanenitrile serve as valuable starting points for generating libraries of molecules that can be screened for biological activity. The unique combination of functional groups in this compound allows researchers to fine-tune its properties to target specific biological pathways or receptors. This approach has been particularly successful in the development of small molecule inhibitors and other therapeutic agents.

The bromine substituent on the aromatic ring is particularly noteworthy, as it provides a handle for further synthetic manipulation. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or vinyl groups, expanding the compound's structural diversity. Similarly, the nitro group can be reduced to an amine, which can then be further functionalized to create more complex structures.

In addition to its synthetic utility, 2-(4-bromo-2-nitrophenyl)-2-methylpropanenitrile has shown promise in preliminary biological evaluations. While specific details of these studies are not available at this time, the compound's structural features suggest potential activity against various targets. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring can influence its interaction with biological molecules, making it a versatile candidate for drug discovery.

The development of new synthetic methodologies is also an important consideration when evaluating compounds like this one. Advances in catalytic systems and green chemistry principles have made it possible to synthesize complex molecules more efficiently and sustainably. By leveraging these technologies, researchers can optimize the synthesis of 2-(4-bromo-2-nitrophenyl)-2-methylpropanenitrile and its derivatives to meet the demands of modern pharmaceutical research.

The future prospects for this compound are bright, with ongoing research aimed at expanding its applications and understanding its full potential. As more data becomes available on its reactivity and biological activity, it is likely that new uses will emerge, further solidifying its place as a valuable tool in chemical biology and drug discovery.